4-(Pyridin-2-yl)but-3-yn-1-ol
Cat. No. B2823362
Key on ui cas rn:
395652-44-5
M. Wt: 147.177
InChI Key: WYJPBKGKJJFGPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
[Cu]I
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[Br:1][c:2]1[cH:3][cH:4][cH:5][cH:6][n:7]1.[CH2:8]([CH2:9][C:10]#[CH:11])[OH:12].[Cu:13][I:14]>>[c:2]1([C:11]#[C:10][CH2:9][CH2:8][OH:12])[cH:3][cH:4][cH:5][cH:6][n:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Brc1ccccn1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C#CCCO
|
|
Name
|
[Cu]I
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Cu]I
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OCCC#Cc1ccccn1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
